Cas no 103440-53-5 (Methyl 4-iodo-2-methylbenzoate)

Methyl 4-iodo-2-methylbenzoate structure

103440-53-5 structure

Product Name:Methyl 4-iodo-2-methylbenzoate

CAS No:103440-53-5

Molecular Formula:C₉H₉IO₂

Molecular Weight:276.0710

MDL:MFCD18399464

CID:1005653

PubChem ID:15342684

Methyl 4-iodo-2-methylbenzoate Properties

Names and Identifiers

- Methyl 4-iodo-2-methylbenzoate
- 4-iodo-2-methylbenzoic acid methyl ester
- 4-iodo-2-methyl-benzoic acid methyl ester
- 4-Jod-2-methyl-benzoesaeure-methylester
- AGN-PC-00OYD5
- AK-77363
- ANW-71609
- Benzoic acid, 4-iodo-2-methyl-, methyl ester
- CTK8C4341
- KB-257175
- SureCN2351916
- AMTCFHNIEBPFLM-UHFFFAOYSA-N
- 0826AA
- FCH2421159
- AX8223839
- DTXSID00571765
- DS-17149
- CS-0041219
- A896463
- 103440-53-5
- AKOS016007367
- EN300-3543406
- AC-28616
- 4-Iodo-2-methyl-benzoic acid methyl ester
- MFCD18399464
- SY103820
- Methyl4-iodo-2-methylbenzoate
- SCHEMBL2351916
- F19913
- DB-125264
- Methyl 4-iodo-2-Methylbenzoate
- 4-iodo-2-Methyl-benzoic acid Methyl ester
- +Expand
- MDL： MFCD18399464
- InChIKey： AMTCFHNIEBPFLM-UHFFFAOYSA-N
- Inchi： 1S/C9H9IO2/c1-6-5-7(10)3-4-8(6)9(11)12-2/h3-5H,1-2H3
- SMILES： IC1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C(C([H])([H])[H])C=1[H]

Computed Properties

Exact Mass: 275.96427
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 275.96473g/mol
Heavy Atom Count: 12
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 26.3

Experimental Properties

PSA: 26.3
Boiling Point: 155 ºC (17 Torr)
Flash Point: 126.6±24.0 ºC,
Solubility: Very slightly soluble (0.36 g/l) (25 º C),
Density: 1.666±0.06 g/cm3 (20 ºC 760 Torr),

Methyl 4-iodo-2-methylbenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007H5H-100mg	Methyl 4-iodo-2-methylbenzoate	103440-53-5	97%	100mg	$5.00
A2B Chem LLC	AD48021-100mg	Methyl 4-iodo-2-methylbenzoate	103440-53-5	97%	100mg	$6.00	2024-04-20
Aaron	AR007HDT-100mg	Methyl 4-iodo-2-methylbenzoate	103440-53-5	97%	100mg	$4.00
abcr	AB439245-250mg	Methyl 4-iodo-2-methylbenzoate, 95%; .	103440-53-5	95%	250mg	€77.40
Alichem	A019064681-5g	Methyl 4-iodo-2-methylbenzoate	103440-53-5	97%	5g	$427.98	2023-09-04
Ambeed	A202441-100mg	Methyl 4-iodo-2-methylbenzoate	103440-53-5	97%	100mg	$7.0
Chemenu	CM159085-1g	Methyl 4-iodo-2-methylbenzoate	103440-53-5	95+%	1g	$138
Enamine	EN300-3543406-1.0g	methyl 4-iodo-2-methylbenzoate	103440-53-5	95%	1g	$0.0
eNovation Chemicals LLC	Y0994554-25g	Methyl 4-iodo-2-methylbenzoate	103440-53-5	95%	25g	$800	2022-09-10
TRC	M262748-50mg	Methyl 4-Iodo-2-methylbenzoate	103440-53-5		50mg	$ 50.00	2022-06-04

Methyl 4-iodo-2-methylbenzoate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:103440-53-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:103440-53-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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103440-53-5 (Methyl 4-iodo-2-methylbenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:103440-53-5)Methyl 4-iodo-2-methylbenzoate

Purity:99%/99%

Quantity:25g/100g

Price($):306.0/1010.0